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Foreword

The pyrrolidine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in
a myriad of biologically active compounds and FDA-approved drugs. Its three-dimensional
structure provides a valuable framework for exploring chemical space in drug design. This
guide focuses on a specific derivative, 3-(2-Chlorophenyl)pyrrolidine oxalate (CAS 1217062-
15-1), a compound of interest for its potential applications in neuroscience and as a versatile
building block in the synthesis of novel therapeutic agents. While specific experimental data for
this exact oxalate salt is limited in publicly available literature, this document provides a
comprehensive overview based on the properties of the parent amine, analogous compounds,
and established chemical principles.

Compound Identity and Physicochemical Properties

3-(2-Chlorophenyl)pyrrolidine oxalate is the oxalate salt of the parent amine, 3-(2-
Chlorophenyl)pyrrolidine. The introduction of the 2-chlorophenyl group to the pyrrolidine ring
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creates a chiral center, and thus, the compound can exist as a racemate or as individual

enantiomers.

Table 1: Physicochemical Properties of 3-(2-Chlorophenyl)pyrrolidine and its Oxalate Salt

Value (Free Base -

Property Value (Oxalate Salt) Source/Rationale
Inferred)
CAS Number Not specified 1217062-15-1 Supplier Information
Molecular Formula C10H12CIN C12H14CINOa4 Calculated
Molecular Weight 181.66 g/mol 271.70 g/mol Calculated
Likely an oil or low- White to off-white Typical for amine
Appearance _ _ _
melting solid solid oxalate salts
Expected to be a
] ] ] defined solid with a General property of
Melting Point Not available ) ] ) )
higher melting point salt formation
than the free base
Soluble in organic Likely soluble in water
- i General property of
Solubility solvents (e.g., DCM, and polar protic

MeOH)

solvents

amine salts

pKa (of conjugate
acid)

Estimated 9-10

Not applicable

Typical for secondary

amines

Synthesis and Purification

The synthesis of 3-(2-Chlorophenyl)pyrrolidine oxalate is a two-step process involving the

formation of the free base followed by its conversion to the oxalate salt.

Synthesis of 3-(2-Chlorophenyl)pyrrolidine (Free Base)

Several synthetic routes can be envisioned for the preparation of 3-arylpyrrolidines. A plausible

and modern approach is the palladium-catalyzed hydroarylation of a suitable pyrroline

precursor.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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